Cas no 474094-25-2 (1-(2-chloro-7-methylquinolin-3-yl)-N-(4-methoxyphenyl)methanimine)

• Product Name: 1-(2-chloro-7-methylquinolin-3-yl)-N-(4-methoxyphenyl)methanimine
• CAS No: 474094-25-2
• MF: C₁₈H₁₅ClN₂O
• MW: 310.777503252029
• CID: 6325135
• PubChem ID: 2339143
• Update Time: 2025-10-29

1-(2-chloro-7-methylquinolin-3-yl)-N-(4-methoxyphenyl)methanimine Chemical and Physical Properties

Names and Identifiers

• EN300-26588426
• AKOS034461687
• Z56857878
• HMS1406M19
• 474094-25-2
• 1-(2-chloro-7-methylquinolin-3-yl)-N-(4-methoxyphenyl)methanimine
• Enamine_004507

• Inchi： 1S/C18H15ClN2O/c1-12-3-4-13-10-14(18(19)21-17(13)9-12)11-20-15-5-7-16(22-2)8-6-15/h3-11H,1-2H3/b20-11+
• InChI Key： ZZJZHRJAPTYZFF-RGVLZGJSSA-N
• SMILES： ClC1=C(/C=N/C2C=CC(=CC=2)OC)C=C2C=CC(C)=CC2=N1

Computed Properties

• Exact Mass: 310.0872908g/mol
• Monoisotopic Mass: 310.0872908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 34.5Ų

Additional information on 1-(2-chloro-7-methylquinolin-3-yl)-N-(4-methoxyphenyl)methanimine

1-(2-Chloro-7-Methylquinolin-3-yl)-N-(4-Methoxyphenyl)Methanimine: A Comprehensive Overview

The compound 1-(2-chloro-7-methylquinolin-3-yl)-N-(4-methoxyphenyl)methanimine, identified by the CAS number 474094-25-2, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of methanimines, which are known for their unique structural and functional properties. The molecule's structure consists of a quinoline ring system substituted with a chlorine atom at position 2, a methyl group at position 7, and a methanimine group attached to position 3. Additionally, the methanimine moiety is further substituted with a 4-methoxyphenyl group, adding complexity and functionality to the molecule.

Recent studies have highlighted the importance of quinoline derivatives in drug discovery and development. Quinoline-based compounds are known for their diverse biological activities, including antitumor, antimicrobial, and anti-inflammatory properties. The presence of electron-withdrawing groups like chlorine and electron-donating groups like methyl and methoxy in this compound suggests that it may exhibit enhanced bioactivity due to the modulation of electronic properties across the molecule. This makes it a promising candidate for further exploration in therapeutic applications.

One of the key areas of research involving this compound is its potential as a ligand in metalloenzyme inhibition or catalysis. The nitrogen atom in the methanimine group can act as a coordinating site, enabling interactions with metal ions such as zinc or copper, which are crucial in many enzymatic processes. This property could be exploited in designing inhibitors for enzymes implicated in diseases like cancer or neurodegenerative disorders.

Another intriguing aspect of this compound is its role in supramolecular chemistry. The combination of aromatic rings and functional groups within its structure suggests that it could participate in π-π interactions or hydrogen bonding, leading to the formation of self-assembled structures or molecular complexes. Such behavior is valuable in materials science for creating novel materials with tailored properties.

Recent advancements in computational chemistry have also provided insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the methanimine group significantly alters the electron density distribution across the molecule, enhancing its ability to participate in redox reactions or act as an electrophilic agent in organic synthesis.

In terms of synthesis, this compound can be prepared via a multi-step process involving nucleophilic substitution, Friedel-Crafts alkylation, and condensation reactions. The use of readily available starting materials and well-established reaction protocols makes its synthesis feasible on both laboratory and industrial scales.

The stability and solubility of this compound are critical factors for its practical applications. Experimental data indicate that it exhibits moderate solubility in organic solvents like dichloromethane and DMF, while being relatively insoluble in water. Its thermal stability is also noteworthy, with a decomposition temperature exceeding 150°C under standard conditions.

From an environmental perspective, understanding the fate and toxicity of this compound is essential for its safe handling and disposal. Preliminary studies suggest that it undergoes slow degradation under aerobic conditions, primarily through oxidative cleavage of the methanimine group. Its acute toxicity is low when administered via oral or dermal routes; however, chronic exposure effects require further investigation.

In conclusion, 1-(2-chloro-7-methylquinolin-3-yl)-N-(4-methoxyphenyl)methanimine (CAS No.: 474094-25-2) represents a versatile molecule with multifaceted applications across chemistry and pharmacology. Its unique structure endows it with properties that make it suitable for drug development, catalysis, supramolecular assembly, and organic synthesis. As research continues to unravel its full potential, this compound stands out as a valuable addition to the arsenal of chemical tools available to scientists today.